Cas no 917364-28-4 (1H-Imidazole-4-carboxylic acid, 1-methyl-5-phenyl-)
917364-28-4 structure
Product Name:1H-Imidazole-4-carboxylic acid, 1-methyl-5-phenyl-
CAS No:917364-28-4
MF:C11H10N2O2
MW:202.209302425385
CID:786515
PubChem ID:71428689
Update Time:2025-04-19
1H-Imidazole-4-carboxylic acid, 1-methyl-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-carboxylic acid, 1-methyl-5-phenyl-
- 1-methyl-5-phenylimidazole-4-carboxylic acid
- DTXSID50847407
- 917364-28-4
- FT-0729659
- 1-methyl-5-phenyl-1H-Imidazole-4-carboxylic acid
- SCHEMBL20028090
-
- Inchi: 1S/C11H10N2O2/c1-13-7-12-9(11(14)15)10(13)8-5-3-2-4-6-8/h2-7H,1H3,(H,14,15)
- InChI Key: ITRMITYDYNZBBT-UHFFFAOYSA-N
- SMILES: OC(C1=C(C2C=CC=CC=2)N(C)C=N1)=O
Computed Properties
- Exact Mass: 202.074227566g/mol
- Monoisotopic Mass: 202.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 55.1Ų
1H-Imidazole-4-carboxylic acid, 1-methyl-5-phenyl- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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